Hapalindole O
Hapalindole O
Brand Name:
Vulcanchem
CAS No.:
106865-66-1
VCID:
VC20776671
InChI:
InChI=1S/C21H24N2OS/c1-5-21(4)16(24)9-14-18(19(21)23-11-25)12-10-22-15-8-6-7-13(17(12)15)20(14,2)3/h5-8,10,14,16,18-19,22,24H,1,9H2,2-4H3/t14-,16+,18-,19+,21-/m0/s1
SMILES:
CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)O)C
Molecular Formula:
C21H24N2OS
Molecular Weight:
352.5 g/mol
Hapalindole O
CAS No.: 106865-66-1
Cat. No.: VC20776671
Molecular Formula: C21H24N2OS
Molecular Weight: 352.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106865-66-1 |
|---|---|
| Molecular Formula | C21H24N2OS |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (2R,3R,4R,5R,7S)-4-ethenyl-3-isothiocyanato-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraen-5-ol |
| Standard InChI | InChI=1S/C21H24N2OS/c1-5-21(4)16(24)9-14-18(19(21)23-11-25)12-10-22-15-8-6-7-13(17(12)15)20(14,2)3/h5-8,10,14,16,18-19,22,24H,1,9H2,2-4H3/t14-,16+,18-,19+,21-/m0/s1 |
| Standard InChI Key | NUQRVLVXINMDRL-DJNKVENRSA-N |
| Isomeric SMILES | C[C@@]1([C@@H](C[C@H]2[C@@H]([C@H]1N=C=S)C3=CNC4=CC=CC(=C43)C2(C)C)O)C=C |
| SMILES | CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)O)C |
| Canonical SMILES | CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)O)C |
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